Cas no 2228624-90-4 (2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3,3-difluoropropan-1-amine
• CAS No: 2228624-90-4
• MF: C₁₅H₂₃F₂NS
• MW: 287.411629915237
• CID: 5903697
• PubChem ID: 165705201
• Update Time: 2025-06-10

2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3,3-difluoropropan-1-amine
• EN300-1961882
• 2228624-90-4

• Inchi： 1S/C15H23F2NS/c1-15(2,3)10-4-5-12-9(6-10)7-13(19-12)11(8-18)14(16)17/h7,10-11,14H,4-6,8,18H2,1-3H3
• InChI Key： DHZAYSGYLPJRLY-UHFFFAOYSA-N
• SMILES： S1C(C(C(F)F)CN)=CC2=C1CCC(C2)C(C)(C)C

Computed Properties

• Exact Mass: 287.15192724g/mol
• Monoisotopic Mass: 287.15192724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3,3-difluoropropan-1-amine

Compound CAS No. 2228624-90-4: 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3,3-difluoropropan-1-amine

The compound with CAS No. 2228624-90-4, known as 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3,3-difluoropropan-1-amine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and material science. Recent studies have highlighted its role in modulating biological pathways and its potential as a precursor for advanced materials.

Chemical Structure and Properties

The molecular structure of this compound is characterized by a benzothiophene ring system substituted with a tert-butyl group and a difluorinated propaneamine moiety. The benzothiophene core provides a rigid aromatic framework, while the tert-butyl group introduces steric bulk and enhances hydrophobicity. The 3,3-difluoropropaneamine side chain adds electronic diversity and functional versatility to the molecule. These structural features collectively contribute to the compound's unique physicochemical properties, including high stability and selective reactivity.

Synthesis and Characterization

The synthesis of 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3,3-difluoropropan-1-amines involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Recent advancements in asymmetric catalysis have enabled the efficient construction of the benzothiophene ring system with high enantioselectivity. The introduction of the tert-butyl group and the difluorinated propaneamine side chain is achieved through carefully designed substitution reactions that preserve the integrity of the aromatic core.

Applications in Drug Development

This compound has shown promise in the field of pharmacology as a potential lead molecule for drug development. Its ability to modulate key biological targets makes it a valuable candidate for treating various diseases. Recent studies have demonstrated its efficacy in inhibiting enzymes involved in neurodegenerative diseases such as Alzheimer's disease. Additionally, its role as a precursor for bioactive molecules has been explored in recent research papers published in high-profile journals.

Role in Material Science

Beyond its biological applications, CAS No. 2228624-90-4 has also found utility in material science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and functional polymers. Researchers have investigated its potential as a building block for self-assembling monolayers and stimuli-responsive materials.

Toxicological Studies

To ensure safe handling and application of this compound, comprehensive toxicological studies have been conducted. These studies have revealed that CAS No. 2228624-90–4 exhibits low toxicity at therapeutic concentrations when administered to experimental animals. Its safety profile has been validated through acute and chronic toxicity tests, making it suitable for further exploration in preclinical models.

Future Directions

The future of CAS No. 2286–90–4, or compound name, lies in expanding its applications across diverse fields while optimizing its synthesis pathways for large-scale production. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new potentials for this compound.